![molecular formula C15H11BrO3 B020858 2-Acetoxy-4'-bromobenzophenone CAS No. 100954-50-5](/img/structure/B20858.png)
2-Acetoxy-4'-bromobenzophenone
Overview
Description
2-Acetoxy-4’-bromobenzophenone is a chemical compound with the molecular formula C15H11BrO3 . It has a molecular weight of 319.15 . The IUPAC name for this compound is 2-(4-bromobenzoyl)phenyl acetate .
Molecular Structure Analysis
The molecular structure of 2-Acetoxy-4’-bromobenzophenone consists of a phenyl ring attached to a bromobenzoyl group through an acetoxy bridge . The InChI code for this compound is 1S/C15H11BrO3/c1-10(17)19-14-5-3-2-4-13(14)15(18)11-6-8-12(16)9-7-11/h2-9H,1H3 .
Scientific Research Applications
Chemical Properties
“2-Acetoxy-4’-bromobenzophenone” has a molecular weight of 319.15 and a melting point of 80-82°C .
Analytical Applications
“2-Acetoxy-4’-bromobenzophenone” is used in analytical applications such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) .
Chemical Reagent
This compound is also used as a chemical reagent , which means it is used to cause a chemical reaction or to see if a reaction occurs.
Pharmaceutical Intermediate
“2-Acetoxy-4’-bromobenzophenone” is used as a pharmaceutical intermediate . This means it is used in the production of pharmaceuticals.
Biochemical and Photophysical Properties
Benzophenone and its derivatives, including “2-Acetoxy-4’-bromobenzophenone”, exhibit great diversity in biochemical and photophysical properties . These properties are exploited in a huge number of applications .
Medical Applications
They are inhibitors of enzymes and possess antimicrobial, anticancer, and antiviral properties . Moreover, they are good absorbers of ultraviolet light and are used to prevent damage in the skin in sunscreen lotions .
Industrial Applications
Benzophenone derivatives are also used as crosslinking units between polymers, and as photo-initiators . These molecules are used in light-emitting diodes and in other optoelectronic applications due to their linear and nonlinear optical properties .
Safety and Hazards
properties
IUPAC Name |
[2-(4-bromobenzoyl)phenyl] acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrO3/c1-10(17)19-14-5-3-2-4-13(14)15(18)11-6-8-12(16)9-7-11/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJAWYUDNVDPZJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC=C1C(=O)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30641566 | |
Record name | 2-(4-Bromobenzoyl)phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30641566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetoxy-4'-bromobenzophenone | |
CAS RN |
100954-50-5 | |
Record name | 2-(4-Bromobenzoyl)phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30641566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.